4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(3,5-dimethylphenyl)benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(3,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C24H24N2O3S/c1-17-13-18(2)15-22(14-17)25-24(27)20-7-9-23(10-8-20)30(28,29)26-12-11-19-5-3-4-6-21(19)16-26/h3-10,13-15H,11-12,16H2,1-2H3,(H,25,27)
• InChI Key: AFIWFMMSHZRSAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C4C3)C
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(3,5-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonyl-containing compounds and has been found to exhibit promising activity against a variety of diseases.

Scientific Research Applications

Heterocyclic Derivatives Synthesis

Heterocyclic derivatives, such as 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones, have been synthesized via visible-light-promoted reactions. These reactions, catalyzed by fac-Ir(ppy)3, involve N-alkyl-N-methacryloyl benzamides and sulfonyl chlorides, proceeding at room temperature to yield products in good to excellent yields. These derivatives can be further converted into various pharmacologically relevant molecules (Xu Liu et al., 2016).

Copper-Catalyzed Cycloaddition

Copper-catalyzed formal [4 + 1] cycloaddition of benzamides and isonitriles via 8-aminoquinoline-directed C-H cleavage demonstrates the potential for creating complex molecular structures, emphasizing the versatility of these compounds in synthetic chemistry (Kazutaka Takamatsu et al., 2015).

Improved Synthesis of Chiral Tetrahydroisoquinolines

The super acid-induced Pummerer-type cyclization reaction offers an improved synthesis method for chiral 1,3-dimethyl-1,2,3,4-tetrahydroisoquinolines, highlighting the importance of these compounds in the development of new synthetic methods (T. Saitoh et al., 2003).

Polyimide Synthesis for Material Science

Soluble polyimides derived from diamines, such as 2,5-bis(4-aminophenyl)-3,4-diphenylthiophene, indicate the relevance of these molecular frameworks in developing new materials with potential applications in electronics and materials science (Y. Imai et al., 1984).

Anticancer Agents Development

The synthesis of 2-substituted-3-sulfonamino-5-(quinazolin-6-yl or quinolin-6-yl)benzamides as novel PI3K inhibitors highlights the therapeutic potential of these compounds as anticancer agents. Such studies underline the significant pharmacological applications of these complex molecules (Teng Shao et al., 2014).